Cas no 187617-01-2 (4-iodo-N-methoxy-N-methylbenzamide)

• Product name: 4-iodo-N-methoxy-N-methylbenzamide
• CAS No: 187617-01-2
• MF: C₉H₁₀NO₂I
• MW: 291.0852
• MDL: MFCD08061211
• CID: 115080
• PubChem ID: 5461756

4-iodo-N-methoxy-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-iodo-N-methoxy-N-methyl-
• 4-iodo-N-methoxy-N-methylbenzamide
• 4-IODO-N-METHOXY-N-METHYL-BENZAMIDE
• 4-iodanyl-N-methoxy-N-methyl-benzamide
• Benzamide,4-iodo-N-methoxy-N-methyl
• N,O-Dimethyl-4-iodobenzenehydroxamic acid
• N-methoxy-N-methyl-4-(3-oxocyclohexyl)benzamide
• O,N-dimethyl-4-iodobenzenehydroxamic acid
• UPCMLD00WMAL417
• NVGFRBWIKFNPEG-UHFFFAOYSA-N
• AS-37907
• DTXSID90420137
• FT-0740203
• p-iodo-N-methoxy-N-methyl-benzamide
• AKOS008917317
• A813161
• SCHEMBL379136
• (R)-3-AMINO-4-(4-FLUOROPHENYL)BUTANOICACID
• F1903-0251
• 187617-01-2
• MFCD08061211
• CS-0172388
• Benzamide, 4-iodo-N-methoxy-N-methyl-
• DA-08869

• MDL： MFCD08061211
• Inchi： InChI=1S/C9H10INO2/c1-11(13-2)9(12)7-3-5-8(10)6-4-7/h3-6H,1-2H3
• InChI Key： NVGFRBWIKFNPEG-UHFFFAOYSA-N
• SMILES： CN(C(=O)C1=CC=C(C=C1)I)OC

Computed Properties

• Exact Mass: 290.97600
• Monoisotopic Mass: 290.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.681
• Boiling Point: 368.6°Cat760mmHg
• Flash Point: 176.7°C
• Refractive Index: 1.6
• PSA: 29.54000
• LogP: 1.92460

4-iodo-N-methoxy-N-methylbenzamide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

4-iodo-N-methoxy-N-methylbenzamide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-iodo-N-methoxy-N-methylbenzamide

Comprehensive Overview of 4-iodo-N-methoxy-N-methylbenzamide (CAS No. 187617-01-2): Properties, Applications, and Market Trends

4-iodo-N-methoxy-N-methylbenzamide (CAS No. 187617-01-2) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates and agrochemical synthesis. This iodinated benzamide derivative has gained significant attention due to its unique molecular structure, which features a methoxy-N-methyl group and an iodo substituent at the para position of the benzene ring. Researchers and industry professionals frequently search for terms like "4-iodo-N-methoxy-N-methylbenzamide synthesis", "CAS 187617-01-2 supplier", and "N-methoxy-N-methylbenzamide derivatives", reflecting its growing relevance in fine chemical markets.

The compound's physicochemical properties make it particularly valuable in modern synthetic chemistry. With a molecular formula of C₉H₁₀INO₂ and a molecular weight of 291.09 g/mol, it exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane. Recent studies highlight its role as a key building block in the preparation of Weinreb amide derivatives, which are crucial for ketone synthesis in drug discovery programs. The presence of the iodo moiety allows for further functionalization via cross-coupling reactions, addressing the increasing demand for Pd-catalyzed transformations in API manufacturing.

In the context of green chemistry trends, 4-iodo-N-methoxy-N-methylbenzamide has been investigated as a potential intermediate for environmentally friendly synthetic routes. The compound's stability under various reaction conditions aligns with industry searches for "sustainable benzamide derivatives" and "eco-friendly halogenated intermediates". Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) spectroscopy confirm its high purity (>98%), making it suitable for GMP-compliant production processes.

Market analysis reveals growing interest in 187617-01-2 from Asia-Pacific regions, particularly for pharmaceutical applications. The compound's compatibility with continuous flow chemistry systems has positioned it as a candidate for Industry 4.0-compatible synthesis platforms. Furthermore, patent literature indicates its utility in developing kinase inhibitors and antiviral agents, correlating with frequent searches for "iodobenzamide drug candidates" and "N-methoxy-N-methyl amide applications" in scientific databases.

Quality control protocols for CAS No. 187617-01-2 typically involve rigorous testing for residual solvents and heavy metal content, meeting standards set by organizations like the ICH (International Council for Harmonisation). The compound's shelf life and storage recommendations (typically 2-5°C under inert atmosphere) are frequently queried by laboratory technicians, emphasizing the need for proper chemical handling guidelines. Recent advancements in its large-scale production have reduced costs, making it more accessible for academic research and industrial applications alike.

From a regulatory perspective, 4-iodo-N-methoxy-N-methylbenzamide is not classified as hazardous under major chemical inventories, though standard laboratory precautions apply. Its increasing mention in medicinal chemistry publications suggests expanding applications in targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs). The compound's structure-activity relationship (SAR) profile continues to be explored, particularly in modifying bioavailability parameters of lead compounds.

Future research directions for this compound may focus on its potential in click chemistry applications and as a precursor for PET radiotracers, given the iodine atom's utility in radio-labeling. The growing database of structure-property relationships for similar benzamide derivatives provides valuable insights for computational chemistry models, addressing frequent queries about "molecular docking studies of iodinated amides". As synthetic methodologies evolve, CAS 187617-01-2 remains a compound of significant interest for both academic and industrial chemists worldwide.